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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Umeclidinium Bromide-d5, a deuterated isotopologue of Umeclidinium Bromide.

The inclusion of deuterium (d5) makes it a valuable tool in pharmacokinetic studies and other

research applications. This document outlines key quantitative data, details relevant

experimental protocols for property determination, and visualizes associated biological

pathways and analytical workflows.

Physicochemical Data
The following tables summarize the key physicochemical properties of Umeclidinium
Bromide-d5 and its non-deuterated counterpart, Umeclidinium Bromide. Data for the

deuterated form is often limited; therefore, properties of the non-deuterated form are provided

as a close proxy, with differences primarily relating to molecular weight.

Table 1: General and Chemical Properties
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Property Umeclidinium Bromide-d5 Umeclidinium Bromide

Chemical Name

4-(Hydroxydiphenylmethyl)-1-

[2-[(phenyl-

d5)methoxy]ethyl]-1-

azoniabicyclo[2.2.2]octane

bromide

4-(hydroxydiphenylmethyl)-1-

[2-(phenylmethoxy)ethyl]-1-

azoniabicyclo[2.2.2]octane,

monobromide[1]

Synonyms GSK573719A-d5[2] GSK573719[1]

Molecular Formula C₂₉H₂₉D₅BrNO₂[3][4][5] C₂₉H₃₄BrNO₂[6]

Molecular Weight 513.52 g/mol [3][4][5] 508.5 g/mol [1]

CAS Number 869113-09-7 (unlabeled)[3][4] 869113-09-7[1]

Appearance Crystalline solid[1] Crystalline solid[1]

Table 2: Solubility and Partitioning Properties

Property
Value (for Umeclidinium
Bromide)

Solvent/Conditions

Solubility Slightly soluble
Water, Methanol, Ethanol,

Acetonitrile, Propan-1-ol[7][8]

~0.14 mg/mL Ethanol[1]

~15 mg/mL DMSO[1]

~10 mg/mL Dimethyl formamide[1]

~0.25 mg/mL
1:3 solution of DMSO:PBS (pH

7.2)[1]

pKa (Strongest Acidic) 13.04 (Predicted) Chemaxon[9][10]

pKa (Strongest Basic) -3.7 (Predicted) Chemaxon[9][10]

Table 3: Thermal Properties
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Property Value (for Umeclidinium Bromide)

Melting Point >231°C (decomposition)[11]

232°C (determined by DSC)[12]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These protocols are based on standard pharmaceutical testing procedures.

Determination of Aqueous Solubility (Shake-Flask
Method)
The equilibrium solubility of Umeclidinium Bromide-d5 can be determined using the well-

established shake-flask method.

Preparation: An excess amount of solid Umeclidinium Bromide-d5 is added to a series of

vials containing purified water or a relevant buffer solution (e.g., phosphate-buffered saline at

various pH values).

Equilibration: The vials are sealed and agitated in a constant temperature water bath (e.g.,

25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After agitation, the suspensions are allowed to stand to permit the

sedimentation of the excess solid. To ensure complete separation of the solid from the

saturated solution, the samples are centrifuged at a high speed.

Sampling and Analysis: A clear aliquot of the supernatant is carefully withdrawn. The

concentration of Umeclidinium Bromide-d5 in the solution is then determined using a

validated analytical method, such as High-Performance Liquid Chromatography with UV

detection (HPLC-UV) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantification: The solubility is calculated from the measured concentration of the saturated

solution.

Melting Point Determination (USP <741> Method)
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The melting range of Umeclidinium Bromide-d5 can be determined according to the United

States Pharmacopeia (USP) general chapter <741>.

Sample Preparation: A small amount of the dry, finely powdered Umeclidinium Bromide-d5
is loaded into a capillary tube to a packed height of 2.5-3.5 mm.

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a controlled rate. Typically, the temperature is rapidly

increased to about 5°C below the expected melting point and then increased at a slower rate

of approximately 1°C per minute.

Observation: The melting range is observed and recorded. The start of the melting range is

the temperature at which the substance begins to collapse or form a liquid phase, and the

end of the range is the temperature at which the substance is completely melted.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) can be determined by potentiometric titration.

Sample Preparation: A precisely weighed amount of Umeclidinium Bromide-d5 is dissolved

in a suitable solvent system (e.g., a mixture of water and a co-solvent like methanol if

aqueous solubility is low).

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a

strong base (e.g., NaOH), depending on the nature of the analyte.

pH Monitoring: The pH of the solution is monitored continuously throughout the titration using

a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the

volume of titrant added. The pKa is determined from the inflection point of the sigmoid curve,

which corresponds to the point of half-neutralization.

Mechanism of Action and Signaling Pathway
Umeclidinium is a long-acting muscarinic antagonist (LAMA), also known as an anticholinergic

agent. It exhibits its pharmacological effects by competitively inhibiting the binding of
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acetylcholine to muscarinic receptors on the smooth muscle of the airways.[10] While it has a

similar affinity for all five muscarinic receptor subtypes (M1-M5), its primary therapeutic effect in

the treatment of Chronic Obstructive Pulmonary Disease (COPD) is mediated through the

blockade of M3 receptors.[9][13]

The blockade of M3 receptors prevents the downstream signaling cascade that leads to

bronchoconstriction. The following diagram illustrates the M3 receptor signaling pathway and

the inhibitory action of Umeclidinium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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